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Get Quote

The following table summarizes the known properties of calcium periodate. Please note that a precise,

quantitative solubility value (e.g., in g/100mL or molarity) is not available in the searched sources.

Property

Description / Value

Appearance

Molecular Formula
(Anhydrous)

Common Hydrate Form

Molecular Weight
(Tetrahydrate)

Solubility in Water

Commercial Form

White crystals or powder [1]

Cal20s [2]

Cas(Hz2106)2:4H20 (Calcium Periodate Tetrahydrate) [1]

640.11 g/mol [1]

Slightly soluble [1]

Often supplied as penta calcium orthoperiodate (=60%) containing
28-31% iodine [3]

Experimental Protocol for Solubility Determination

Since quantitative data is scarce, determining solubility experimentally may be necessary. The following

workflow outlines a general approach using saturation and titration, a common method for slightly soluble
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salts.

Grepare Saturated Solutior)

1. Add excess calcium periodate
to purified water

2. Agitate vigorously
for 24 hours at 25°C

3. Allow undissolved solid
to settle

4. Filter solution
(0.45 pm membrane filter)

5. Analyze filtrate:
Titration or ICP-OES

6. Calculate solubility
(g/L or mol/L)

Click to download full resolution via product page

Experimental workflow for solubility determination

Step 1: Preparation of a Saturated Solution
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e Add an excess of pure calcium periodate powder to a known volume (e.g., 100 mL) of purified water
in a sealed container [4].

e Agitate the mixture vigorously for at least 24 hours using a magnetic stirrer in a temperature-
controlled water bath maintained at 25°C to ensure equilibrium is reached [4].

¢ Allow the undissolved solid to settle, and then carefully filter the supernatant through a 0.45 pm
membrane filter to obtain a clear, saturated solution [4].

Step 2: Quantitative Analysis of Periodate lon

The concentration of periodate in the saturated solution can be determined by:

e lodometric Titration: This is a classic method for oxidizing agents. An aliquot of the saturated
solution can be reacted with an excess of potassium iodide (KI) in an acidic medium. The periodate
ion (1047) will oxidize I~ to iodine (I2). The liberated |2 can then be titrated with a standardized sodium
thiosulfate (Na2S20s3) solution using starch as an indicator [2].

¢ Instrumental Techniques: For higher precision, use techniques like Inductively Coupled Plasma
Optical Emission Spectrometry (ICP-OES) to directly measure the calcium or iodine concentration.

Step 3: Data and Calculation

e From the titration or instrumental results, calculate the concentration of periodate (or calcium) in the
saturated solution.

e Solubility can be expressed as either molar solubility (mol/L) or mass solubility (g/L) of calcium
periodate.

Research Considerations

e pH Dependence: The solubility of many metal salts is pH-dependent. For a comprehensive
understanding, consider measuring the solubility across a range of pH buffers [5].

¢ lon Speciation: Periodate can exist in different forms in aqueous solution (metaperiodate 104~ and
orthoperiodate 106°~), and the equilibrium between them is pH-dependent [6]. The form present could
influence solubility measurements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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